4,4-difluoro-N-[2-(methylsulfanyl)phenyl]cyclohexane-1-carboxamide

• Molecular Formula: C14H17F2NOS
• Molecular Weight: 285.35 g/mol
• IUPAC Name: 4,4-difluoro-N-(2-methylsulfanylphenyl)cyclohexane-1-carboxamide
• InChI: InChI=1S/C14H17F2NOS/c1-19-12-5-3-2-4-11(12)17-13(18)10-6-8-14(15,16)9-7-10/h2-5,10H,6-9H2,1H3,(H,17,18)
• InChI Key: GJPOYSNQSNCRLB-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC=C1NC(=O)C2CCC(CC2)(F)F

Description

4,4-difluoro-N-[2-(methylsulfanyl)phenyl]cyclohexane-1-carboxamide is a synthetic organic compound characterized by the presence of difluoro and methylsulfanyl groups attached to a cyclohexane ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4,4-difluoro-N-[2-(methylsulfanyl)phenyl]cyclohexane-1-carboxamide typically involves the following steps:

Starting Materials: The synthesis begins with the selection of appropriate starting materials, such as 4,4-difluorocyclohexanone and 2-(methylsulfanyl)aniline.

Formation of Intermediate: The initial step involves the reaction of 4,4-difluorocyclohexanone with 2-(methylsulfanyl)aniline under controlled conditions to form an intermediate.

Cyclization: The intermediate undergoes cyclization to form the desired compound, 4,4-difluoro-N-[2-(methylsulfanyl)phenyl]cyclohexane-1-carboxamide.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale reactions using optimized conditions to ensure high yield and purity. The use of advanced techniques such as continuous flow reactors and automated synthesis may be employed to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

4,4-difluoro-N-[2-(methylsulfanyl)phenyl]cyclohexane-1-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can participate in substitution reactions, where functional groups are replaced by other groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Halogenation using bromine or chlorine in the presence of a catalyst.

Major Products Formed

Oxidation: Formation of corresponding carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of halogenated derivatives.

Scientific Research Applications

4,4-difluoro-N-[2-(methylsulfanyl)phenyl]cyclohexane-1-carboxamide has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications in drug development.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 4,4-difluoro-N-[2-(methylsulfanyl)phenyl]cyclohexane-1-carboxamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

4,4-difluoro-N-[2-(methylsulfanyl)phenyl]cyclohexane-1-carboxamide: shares similarities with other difluorocyclohexane derivatives and methylsulfanyl-substituted compounds.

2,4-difluoro-N-{[4-(methylsulfanyl)phenyl]methyl}aniline: Another compound with similar structural features.

Uniqueness

The uniqueness of 4,4-difluoro-N-[2-(methylsulfanyl)phenyl]cyclohexane-1-carboxamide lies in its specific combination of functional groups, which imparts distinct chemical and biological properties. This makes it a valuable compound for various research and industrial applications.